Cas no 2005470-92-6 (3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester)

• Product Name: 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester
• CAS No: 2005470-92-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD32066377
• CID: 5104922
• Update Time: 2025-05-20

3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester
• 3-Aza-spiro[5.5]undecane-9-carboxylic acid methyl ester

• MDL： MFCD32066377
• Inchi： 1S/C12H21NO2/c1-15-11(14)10-2-4-12(5-3-10)6-8-13-9-7-12/h10,13H,2-9H2,1H3
• InChI Key： MLBIAXNHPAIPKK-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(OC)=O)CC2)CCNC1

Additional information on 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester

3-Azaspiro[5.5]undecane-9-carboxylic Acid, Methyl Ester: A Comprehensive Overview

3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester, also known by its CAS number 2005470-92-6, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The presence of the azaspiro ring system and the methyl ester group makes this compound particularly interesting for its potential applications in drug design and synthesis.

The structure of 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester consists of a spiro ring system where two five-membered rings are connected through a nitrogen atom (aza). The carboxylic acid group at position 9 is esterified with a methyl group, which adds to the compound's versatility in chemical reactions. This structure not only provides a rigid framework but also introduces potential sites for functionalization, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of spiro compounds like 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester in drug discovery. Spiro systems are known for their ability to mimic complex biological molecules and interact with target proteins in unique ways. For instance, researchers have explored the use of this compound as a scaffold for developing bioactive molecules with potential anti-inflammatory, anticancer, or antimicrobial properties.

The synthesis of 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester involves a multi-step process that typically begins with the formation of the spiro ring system. This is often achieved through cyclization reactions involving appropriate precursors. The introduction of the methyl ester group is usually carried out via esterification reactions under controlled conditions to ensure high yields and purity.

In terms of applications, 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester has shown promise in various areas of chemical research. Its rigid structure makes it an ideal candidate for studying molecular recognition and supramolecular chemistry. Additionally, its ability to undergo further functionalization allows for the creation of derivatives with tailored properties for specific applications.

One of the most exciting developments involving this compound is its role in medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new drugs targeting specific biological pathways. For example, studies have shown that certain derivatives of this compound exhibit selective binding to G-protein coupled receptors (GPCRs), which are key targets for many pharmaceutical agents.

The stability and reactivity of 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester have also been extensively studied under various conditions. These studies have provided valuable insights into its behavior under different pH levels and temperatures, which are critical factors in determining its suitability for large-scale synthesis and industrial applications.

In conclusion, 3-Azaspiro[5.5]undecane-9-carboxylic acid, methyl ester, CAS number 2005470-92-6, represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its role as a building block in drug discovery and its potential applications in various fields make it an important compound to watch in the coming years.